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Compound Name: Okenone

Cat. No.: B1252383 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the isotopic fractionation of okenone with

bacteriochlorophyll a (Bchl a) during their biosynthesis in purple sulfur bacteria (PSB). The

distinct isotopic signatures of these pigments offer valuable insights into the metabolic

pathways and environmental conditions of these microorganisms, with implications for

biogeochemical studies and applications in drug development where understanding

biosynthetic pathways is crucial.

Comparison of Carbon Isotope Fractionation:
Okenone vs. Bacteriochlorophyll a
The isotopic composition of okenone and Bchl a, key photosynthetic pigments in many species

of Chromatiaceae (purple sulfur bacteria), provides a window into the carbon assimilation

pathways of these organisms.[1][2][3] Below is a summary of reported carbon isotope

fractionation (ε) values, which represent the difference in ¹³C content between a product and its

source.
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Compariso
n

Organism
Growth
Condition

¹³ε
(Okenone -
Source) (‰)

¹³ε (Bchl a -
Source) (‰)

Reference

Pigment vs.

Bulk Biomass

Marichromati

um

purpuratum

1591

Autotrophic 2.2 ± 0.4 -4.1 ± 0.9 [2][4]

Pigment vs.

CO₂

Marichromati

um

purpuratum

1591

Autotrophic -15.5 ± 1.2 -21.8 ± 1.7 [2][3]

Pigment vs.

Bulk Biomass

Chromatium

tepidum

Photoautotro

phic

~0 (for total

carotenoids)
~0 [5][6]

Pigment vs.

CO₂

Chromatium

tepidum

Photoautotro

phic

near -20 (for

total

carotenoids)

near -20 [5][6]

Bulk Biomass

vs. CO₂

Marichromati

um

purpuratum

1591

Autotrophic -16.1 to -23.2 -16.1 to -23.2 [7]

Key Observations:

In Marichromatium purpuratum, okenone is enriched in ¹³C relative to bulk biomass, while

Bchl a is depleted.[2][4]

Both pigments are depleted in ¹³C relative to the carbon source (CO₂), which is characteristic

of carbon fixation via the Calvin cycle.[2][3][8]

The difference in fractionation between okenone and Bchl a suggests distinct isotopic

effects within their respective biosynthetic pathways, even though they share common

precursors.
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In Chromatium tepidum, the isotopic fractionation for total carotenoids and

bacteriochlorophyll relative to bulk biomass is minimal, while both show significant depletion

relative to CO₂.[5][6]

Okenone Biosynthesis and its Isotopic Implications
Okenone is a ketocarotenoid unique to certain species of purple sulfur bacteria.[4] Its

diagenetic product, okenane, serves as a molecular fossil, or biomarker, for photic zone euxinia

(anoxic and sulfidic water columns exposed to light) in the geological record.[7] The

biosynthesis of okenone from γ-carotene involves a series of enzymatic reactions, including

desaturation, methylation, and ketolation.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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